Cas no 13398-65-7 (2-(2,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-(2,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 13398-65-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD09926209
• CID: 160400
• PubChem ID: 265632
• Update Time: 2025-04-19

2-(2,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethoxyphenyl)ethanol
• Benzeneethanol,2,4-dimethoxy-
• 1-(2.4-Dimethoxy-phenyl)-aethanol-(2)
• 2-(2,4-dimethoxyphenyl)-1-ethanol
• 2-(2,4-Dimethoxy-phenyl)-aethanol-(1)
• 2,4-Dimethoxy-phenaethylalkohol
• 2,4-dimethoxy-phenethyl alcohol
• 2,4-Dimethoxyphenethylalkohol
• 2,4-Dimethoxyphenylmethyl carbinol
• 2.4-Dimethoxy-1-(2-hydroxy-aethyl)-benzol
• AC1L6EDO
• AC1Q56JX
• CTK4B8916
• NCIOpen2_001663
• NSC101849
• SureCN48353
• 2-(2,4-dimethoxyphenyl)ethan-1-ol
• CS-0309162
• NSC-101849
• 2-(2,4-dimethoxyphenyl)ethanol, AldrichCPR
• DTXSID30295427
• SCHEMBL48353
• EN300-1635478
• AKOS012095660
• F11610
• 2,4-Dimethoxyphenethyl alcohol
• 13398-65-7

• MDL： MFCD09926209
• Inchi： 1S/C10H14O3/c1-12-9-4-3-8(5-6-11)10(7-9)13-2/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： JTSXVCOZAMRSNY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCO)OC

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 295.1°Cat760mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.516
• PSA: 38.69
• LogP: 1.23860